Cas no 211245-21-5 (8-Isopropyl-2-[4-(4-methyl-1-piperazinyl)phenylamino]pyrido[2,3-d]pyrimidin-7(8H)-one)

• Product Name: 8-Isopropyl-2-[4-(4-methyl-1-piperazinyl)phenylamino]pyrido[2,3-d]pyrimidin-7(8H)-one
• CAS No: 211245-21-5
• MF: C₂₁H₂₆N₆O
• MW: 378.470743656158
• CID: 1398692
• PubChem ID: 5330252
• Update Time: 2025-04-20

8-Isopropyl-2-[4-(4-methyl-1-piperazinyl)phenylamino]pyrido[2,3-d]pyrimidin-7(8H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Isopropyl-2-[4-(4-methyl-1-piperazinyl)phenylamino]pyrido[2,3-d]pyrimidin-7(8H)-one
• PD-172803
• 8-isopropyl-2-[4-(4-methylpiperazin-1-yl)-phenylamino]-8H-pyrido[2,3-d]pyrimidin-7-one
• SCHEMBL5264153
• 2-{[4-(4-methylpiperazin-1-yl)phenyl]amino}-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• 8-Isopropyl-2-((4-(4-methylpiperazin-1-yl)phenyl)amino)pyrido[2,3-d]pyrimidin-7(8h)-one
• N8 Pyrido[2,3-d]pyrimidin-7-one deriv. 66
• DB-170565
• FZMILJWYZFDXTP-UHFFFAOYSA-N
• 8-Isopropyl-2-[4-(4-methylpiperazin-1-yl)phenylamino]-8H-pyrido[2,3-d]pyrimidin-7-one
• CHEMBL143147
• 211245-21-5
• BDBM6274

• Inchi： 1S/C21H26N6O/c1-15(2)27-19(28)9-4-16-14-22-21(24-20(16)27)23-17-5-7-18(8-6-17)26-12-10-25(3)11-13-26/h4-9,14-15H,10-13H2,1-3H3,(H,22,23,24)
• InChI Key： FZMILJWYZFDXTP-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=CN=C(N=C2N1C(C)C)NC1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 378.21708
• Monoisotopic Mass: 378.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.6